Cas no 328273-02-5 ((αR)-α-(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl-4-fluoro-benzenepropanoic Acid)

• Product Name: (αR)-α-(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl-4-fluoro-benzenepropanoic Acid
• CAS No: 328273-02-5
• MF: C₂₄H₂₈FNO₅
• MW: 429.481230735779
• CID: 1060288
• PubChem ID: 60138367
• Update Time: 2025-05-25

(αR)-α-(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl-4-fluoro-benzenepropanoic Acid Chemical and Physical Properties

Names and Identifiers

• (αR)-α-[(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl]-4-fluoro-benzenepropanoic Acid
• (alphaR)-alpha-[(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl]-4-fluoro-benzenepropanoic Acid
• methyl (2R,5S)-2-[(4-fluorophenyl)methyl]-6-methyl-4-oxo-5-(phenylmethoxycarbonylamino)heptanoate
• 328273-02-5
• (alphaR)-4-Fluoro-alpha-[(3S)-4-methyl-2-oxo-3-[[(phenylmethoxy)carbonyl]amino]pentyl]-benzenepropanoic Acid Methyl Ester
• SCHEMBL26568826
• (αR)-α-(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl-4-fluoro-benzenepropanoic Acid

• Inchi： 1S/C24H28FNO5/c1-16(2)22(26-24(29)31-15-18-7-5-4-6-8-18)21(27)14-19(23(28)30-3)13-17-9-11-20(25)12-10-17/h4-12,16,19,22H,13-15H2,1-3H3,(H,26,29)/t19-,22+/m1/s1
• InChI Key： RZVABBGKRNZIJA-KNQAVFIVSA-N
• SMILES： FC1C=CC(=CC=1)C[C@@H](C(=O)OC)CC([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 429.19515116g/mol
• Monoisotopic Mass: 429.19515116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 81.7Ų

Additional information on (αR)-α-(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl-4-fluoro-benzenepropanoic Acid

Compound CAS No. 328273-02-5: (αR)-α-(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl-4-fluoro-benzenepropanoic Acid

The compound with CAS No. 328273-02-5, known as (αR)-α-(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl-4-fluoro-benzenepropanoic Acid, is a complex organic molecule with significant potential in various fields of research and application. This compound is characterized by its intricate stereochemistry and functional groups, making it a subject of interest in medicinal chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of this compound in drug discovery processes. The presence of the carboxybenzylamino group suggests potential applications in peptide synthesis and bioconjugation. Additionally, the 4-fluoro-benzenepropanoic acid moiety contributes to its unique electronic properties, which could be exploited in designing novel pharmaceutical agents with enhanced bioavailability and efficacy.

One of the most promising aspects of this compound is its role in the development of targeted drug delivery systems. Researchers have explored its ability to serve as a scaffold for attaching therapeutic payloads, enabling precise delivery to specific cellular targets. This approach has shown remarkable results in preclinical studies, particularly in cancer therapy, where selective targeting of tumor cells has been achieved without significant adverse effects on healthy tissues.

The stereochemistry of this compound, specifically the αR and (3S) configurations, plays a crucial role in its biological activity. These stereocenters influence the molecule's conformational flexibility and interactions with biological targets such as enzymes and receptors. Advanced computational methods, including molecular docking and dynamics simulations, have been employed to elucidate these interactions, providing valuable insights into its mechanism of action.

In terms of synthesis, this compound presents challenges due to its complex structure. However, recent advancements in asymmetric catalysis and multicomponent reactions have facilitated its scalable production. These methods not only improve yield but also ensure high enantiomeric purity, which is essential for maintaining its desired pharmacological properties.

Moreover, the 4-methyl-2-oxopentyl group within the molecule has been implicated in modulating its metabolic stability. Studies have shown that this substituent enhances resistance to enzymatic degradation, thereby prolonging the compound's half-life in vivo. This characteristic is particularly advantageous for developing long-acting therapeutic agents.

Another area of active research revolves around the use of this compound as a building block for creating bio-inspired materials. Its ability to form self-assembled structures under specific conditions has opened new avenues in nanotechnology and biomaterials science. Potential applications include the development of drug carriers with controlled release profiles and biosensors capable of detecting specific analytes with high sensitivity.

Despite its immense potential, further investigation is required to fully harness the capabilities of CAS No. 328273-02-5. Ongoing studies are focused on optimizing its pharmacokinetic properties, exploring its toxicity profile, and identifying novel biological targets for therapeutic intervention.

In conclusion, (αR)-α-(3S)-3-(Carboxybenzylamino)-4-methyl-2-oxopentyl-4-fluoro-benzenepropanoic Acid represents a versatile platform for advancing scientific research across multiple disciplines. Its unique chemical features and promising biological activities position it as a key player in the development of innovative solutions to pressing challenges in medicine and beyond.